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molecular formula C19H22N2O3S B3445386 N-benzyl-3-(1-piperidinylsulfonyl)benzamide

N-benzyl-3-(1-piperidinylsulfonyl)benzamide

Cat. No. B3445386
M. Wt: 358.5 g/mol
InChI Key: QAXYZIGXQZJYPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08420823B2

Procedure details

Benzylamine (12 mg), triethylamine (0.047 mL) and 25% dichloromethane solution of 2-chloro-1,3-dimethylimidazolinium chloride (0.11 mL) were added in that order to a chloroform (0.30 mL) solution of 3-(piperidin-1-ylsulfonyl)benzoic acid (30 mg), and stirred at room temperature for 1 hour. The reaction liquid was concentrated and purified through reversed-phase HPLC (0.1% TFA acetonitrile/H2O=from 10% to 95%, gradient) to give the entitled compound (26 mg, 65%) as a white crystal.
Name
Benzylamine
Quantity
12 mg
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.047 mL
Type
reactant
Reaction Step One
Name
2-chloro-1,3-dimethylimidazolinium chloride
Quantity
0.11 mL
Type
reactant
Reaction Step One
Name
3-(piperidin-1-ylsulfonyl)benzoic acid
Quantity
30 mg
Type
reactant
Reaction Step One
Name
chloroform
Quantity
0.3 mL
Type
solvent
Reaction Step One
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
compound
Yield
65%

Identifiers

REACTION_CXSMILES
[CH2:1]([NH2:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(N(CC)CC)C.[Cl-].ClC1N(C)CC[NH+]1C.[N:25]1([S:31]([C:34]2[CH:35]=[C:36]([CH:40]=[CH:41][CH:42]=2)[C:37](O)=[O:38])(=[O:33])=[O:32])[CH2:30][CH2:29][CH2:28][CH2:27][CH2:26]1>C(Cl)(Cl)Cl.ClCCl>[CH2:1]([NH:8][C:37](=[O:38])[C:36]1[CH:40]=[CH:41][CH:42]=[C:34]([S:31]([N:25]2[CH2:30][CH2:29][CH2:28][CH2:27][CH2:26]2)(=[O:33])=[O:32])[CH:35]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:2.3|

Inputs

Step One
Name
Benzylamine
Quantity
12 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Name
triethylamine
Quantity
0.047 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
2-chloro-1,3-dimethylimidazolinium chloride
Quantity
0.11 mL
Type
reactant
Smiles
[Cl-].ClC1[NH+](CCN1C)C
Name
3-(piperidin-1-ylsulfonyl)benzoic acid
Quantity
30 mg
Type
reactant
Smiles
N1(CCCCC1)S(=O)(=O)C=1C=C(C(=O)O)C=CC1
Name
chloroform
Quantity
0.3 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction liquid
CONCENTRATION
Type
CONCENTRATION
Details
was concentrated
CUSTOM
Type
CUSTOM
Details
purified through reversed-phase HPLC (0.1% TFA acetonitrile/H2O=from 10% to 95%, gradient)

Outcomes

Product
Details
Reaction Time
 1 h
Name
compound
Type
product
Smiles
C(C1=CC=CC=C1)NC(C1=CC(=CC=C1)S(=O)(=O)N1CCCCC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 26 mg
YIELD: PERCENTYIELD 65%
YIELD: CALCULATEDPERCENTYIELD 65.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.